Cas no 72330-66-6 (2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-)

• Product Name: 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-
• CAS No: 72330-66-6
• MF: C₇H₁₂BrNO
• MW: 206.080281257629
• CID: 544140
• Update Time: 2024-03-05

2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)-
• 2-Propenamide, 3-bromo-N-(1,1-dimethylethyl)-, (E)- (9CI)

• Inchi： 1S/C7H12BrNO/c1-7(2,3)9-6(10)4-5-8/h4-5H,1-3H3,(H,9,10)/b5-4+
• InChI Key： RYBJMWRYFYEGDX-SNAWJCMRSA-N
• SMILES： C(NC(C)(C)C)(=O)/C=C/Br

Computed Properties

• Exact Mass: 205.01026

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 279.1±32.0 °C(Predicted)
• PSA: 29.1
• pka: 13.20±0.46(Predicted)